Cas no 73927-27-2 (Ethanol,2-[(2,4-dichlorophenyl)thio]-)

• Product Name: Ethanol,2-[(2,4-dichlorophenyl)thio]-
• CAS No: 73927-27-2
• MF: C₈H₈Cl₂OS
• MW: 223.119519233704
• CID: 571622
• PubChem ID: 2758202
• Update Time: 2025-05-27

Ethanol,2-[(2,4-dichlorophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-[(2,4-dichlorophenyl)thio]-
• 2,4-dichlorophenylthioethanol
• 2-[(2,4-Dichlorophenyl)sulfanyl]ethanol
• 2-(2,4-dichloro-anilino)-pyridine-3-sulfonic acid amide
• 2-(2,4-dichloro-phenylsulfanyl)-ethanol
• 2-(2,4-Dichlorphenyl)-aminopyridin-3-sulfonamid
• 2-(2,4-Dichlor-phenylmercapto)-aethanol
• 3-Pyridinesulfonamide, 2-[(2,4-dichlorophenyl)amino]-
• CTK1F5853
• 73927-27-2
• 2-(2,4-dichlorophenyl)sulfanylethanol
• Ethanol, 2-(2,4-dichlorophenylthio)-
• DTXSID30995091
• 2-[(2,4-dichlorophenyl)sulfanyl]ethan-1-ol
• BRN 3256845
• 4-06-00-01613 (Beilstein Handbook Reference)

• MDL： MFCD01727971
• Inchi： 1S/C8H8Cl2OS/c9-6-1-2-8(7(10)5-6)12-4-3-11/h1-2,5,11H,3-4H2
• InChI Key： VGKCRGVINNANLS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1SCCO)Cl

Computed Properties

• Exact Mass: 221.967
• Monoisotopic Mass: 221.967
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• Density: 1.42
• Boiling Point: 322.2°C at 760 mmHg
• Flash Point: 148.6°C
• Refractive Index: 1.621
• PSA: 45.53000
• LogP: 3.07780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on Ethanol,2-[(2,4-dichlorophenyl)thio]-

Ethanol, 2-[(2,4-dichlorophenyl)thio] (CAS No. 73927-27-2): A Comprehensive Overview

Ethanol, 2-[(2,4-dichlorophenyl)thio], also known by its CAS number 73927-27-2, is a thioethanol derivative with a unique chemical structure that has garnered significant attention in various scientific and industrial applications. This compound is characterized by its sulfur-containing functional group (thioether) attached to a dichlorophenyl ring, which imparts distinctive chemical and physical properties. Recent studies have highlighted its potential in fields such as agricultural chemistry, pharmaceuticals, and material science, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of Ethanol, 2-[(2,4-dichlorophenyl)thio] consists of a central ethanol backbone with a thioether group (-S-) linked to a 2,4-dichlorophenyl substituent. This arrangement not only enhances the compound's stability but also contributes to its versatility in different chemical environments. The sulfur atom in the thioether group plays a crucial role in modulating the compound's reactivity and solubility properties. Recent advancements in computational chemistry have allowed researchers to predict the electronic distribution and reactivity of this compound with unprecedented accuracy, further underscoring its potential applications.

In terms of physical properties, Ethanol, 2-[(2,4-dichlorophenyl)thio] exhibits a melting point of approximately -15°C and a boiling point around 150°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate is relatively high, making it suitable for use in various organic synthesis reactions. The compound's stability under thermal and oxidative conditions has been extensively studied, with recent findings indicating that it maintains structural integrity even under moderate stress conditions.

The applications of Ethanol, 2-[(2,4-dichlorophenyl)thio] span across multiple industries. In the field of agricultural chemistry, this compound has been explored as a potential ingredient in pesticides due to its ability to disrupt pest metabolism without causing significant harm to non-target organisms. Researchers have reported promising results in laboratory trials where the compound demonstrated selective toxicity against agricultural pests while showing minimal adverse effects on beneficial insects.

In the pharmaceutical sector, Ethanol, 2-[(2,4-dichlorophenyl)thio] has been investigated as a precursor for drug development. Its sulfur-containing group makes it an attractive candidate for designing bioactive molecules with potential anti-inflammatory and anti-cancer properties. Recent studies have focused on its ability to inhibit specific enzymes involved in inflammatory pathways, suggesting its potential as a therapeutic agent.

The synthesis of Ethanol, 2-[(para-dichlorophenyl)thio] typically involves nucleophilic substitution reactions where the thiol group is introduced into the molecule. Researchers have optimized reaction conditions to enhance yield and purity, often employing catalysts such as potassium carbonate or sodium hydride to facilitate the reaction process. The use of green chemistry principles has also been explored to minimize environmental impact during synthesis.

From an environmental perspective, the degradation pathways of Ethanol, 2-[(para-dichlorophenyl)thio] have been studied to assess its potential impact on ecosystems. Under aerobic conditions, the compound undergoes microbial degradation through enzymatic hydrolysis and oxidation processes. Recent research has identified key microbial strains capable of efficiently breaking down this compound into non-toxic byproducts.

In conclusion, Ethanol, 2-[(para-dichlorophenyl)thio] (CAS No. 739